Cas no 480-91-1 (2,3-dihydro-1H-isoindol-1-one)

2,3-dihydro-1H-isoindol-1-one Properties

Names and Identifiers

• Isoindolin-1-one
• 1H-Isoindol-1-one, 2,3-dihydro-
• 1-Isoindolinone
• 2,3-Dihydro-isoindol-1-one
• 2,3-dihydroisoindol-1-one
• 2,3-Dihydro-1H-isoindol-1-one
• isoindolinone
• 1-oxo-isoindoline
• dihydro-isoindol-1-one
• PXZQEOJJUGGUIB-UHFFFAOYSA-N
• 2,3-dihydro-3-oxo-1H-isoindole
• 41DB5814AL
• 1-oxoisoindoline
• NSC3689
• isoindoline-1-one
• 1-Isoindolinone #
• Benzo(3,4)pyrrolidone-2
• 2,3-dihydroisoindole-1-one
• 1-Isoindolinone, AldrichCPR
• 2,3-Dihydro-isoindol-1-on
• 2,3-dihydro-1H-isoindol-1-one
• Phthalimidine
• BB 0258318
• I1064
• J-521540
• CHEBI:74235
• SCHEMBL1144058
• AC-25604
• SY020116
• CS-W004767
• DTXSID30197391
• 3,4-BENZOPYRROLIDONE
• SCHEMBL15580117
• CHEMBL79350
• BDBM50143902
• A7325
• SC1218
• isoindolin-1-one;1-Isoindolinone
• UNII-41DB5814AL
• AB13096
• NSC 3689
• AKOS005173935
• SS-6041
• HY-W004767
• NSC-3689
• FT-0715986
• Q27144540
• 480-91-1
• 1H-Isoindol-1-one,2,3-dihydro-
• EN300-35925
• AM20040544
• Z362519344
• MFCD03085939
• SCHEMBL14896
• DB-070912
• STK628505
• ALBB-012842
• +Expand

• MDL： MFCD03085939
• InChIKey： PXZQEOJJUGGUIB-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO/c10-8-7-4-2-1-3-6(7)5-9-8/h1-4H,5H2,(H,9,10)
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])N1[H]

Computed Properties

• Exact Mass: 133.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 133.053
• Heavy Atom Count: 10
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 1.25880
• PSA: 29.10000
• Refractive Index: 1.5282 (estimate)
• Boiling Point: 337°C(lit.)
• Melting Point: 149.0 to 153.0 deg-C
• Flash Point: 220.2°C
• λmax: 277(MeOH)(lit.)
• Density: 1.1475 (rough estimate)

2,3-dihydro-1H-isoindol-1-one Security Information

• Safety Instruction： 26
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36
• HazardClass：IRRITANT

2,3-dihydro-1H-isoindol-1-one Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%